Cas no 114873-07-3 ((S)-2-((Tert-Butoxycarbonyl)amino)-3-(4-(trifluoromethyl)phenyl)propanoic acid)

• Product Name: (S)-2-((Tert-Butoxycarbonyl)amino)-3-(4-(trifluoromethyl)phenyl)propanoic acid
• CAS No: 114873-07-3
• MF: C₁₅H₁₈F₃NO₄
• MW: 333.302935123444
• MDL: MFCD00792407
• CID: 63115
• PubChem ID: 354333300
• Update Time: 2025-10-28

(S)-2-((Tert-Butoxycarbonyl)amino)-3-(4-(trifluoromethyl)phenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-((tert-Butoxycarbonyl)amino)-3-(4-(trifluoromethyl)phenyl)propanoic acid
• BOC-4-(Trifluoromethyl)-L-phenylalanine
• BOC-Phe(4-CF3)-OH
• BOC-L-Phe(4-trifluoromethyl)-OH
• Benzyloxycarbonyl-L-4-trifluoromethylphenylalanine
• N-(tert-Butoxycarbonyl)-4-trifluoromethyl-L-phenylalanine
• N-BOC-4-(Trifluoromethyl)-L-phenylalanine
• Boc-4-Trifluoromethyl-L-phenylalanine
• Boc-L-4-Trifluoromethylphe
• Boc-L-4-Trifluoromethylphenylalanine
• Boc-p-trifluoromethyl-L-phenylalanine
• BOC-L-4-CF3-PHE
• N-Boc-4-trifluoromethyl-L-phenylalanine
• RARECHEM BK PT 0140
• BOC-L-PHE(4-CF3)-OH
• Boc-L-4-Trifluoromethyl-phe-OH
• BOC-PHE(4-CF 3)-OH
• Boc-Phe(4-CF3)-OH >=98.0% (TLC)
• L-Phenylalanine, N-[(1,1-dimethylethoxy)carbonyl]-4-(trifluoromethyl)-
• (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-[4-(trifluoromethyl)phenyl]propanoic acid
• N-(te
• AS-15599
• N-(tert-butoxycarbonyl)-4-(trifluoromethyl)phenylalanine
• J-003146
• HY-W011223
• AC-9982
• AKOS015836550
• (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-[4-(trifluoromethyl)phenyl]propanoic acid
• MFCD00797557
• 114873-07-3
• Boc-Phe(4-CF3)-OH, >=98.0% (TLC)
• N-[(1,1-dimethylethoxy)carbonyl]-4-(trifluoromethyl)-L-phenylalanine
• A803262
• N-(tert-Butoxycarbonyl)-4-(trifluoromethyl)-L-phenylalanine
• EN300-2010705
• PD196808
• (S)-2-(tert-butoxycarbonylamino)-3-(4-(trifluoromethyl)phenyl)propanoic acid
• SCHEMBL441305
• DTXSID00427319
• B4369
• 4-(TRIFLUOROMETHYL)-D-PHENYLALANINE, N-BOC PROTECTED
• A50150
• CS-W011939
• 4-(TRIFLUOROMETHYL)-L-PHENYLALANINE,BOC PROTECTED
• AM83501
• Boc-Phe(4-CF?)-OH
• (2S)-2-[(tert-butoxycarbonyl)amino]-3-[4-(trifluoromethyl)phenyl]propanoic acid
• (S)-2-((Tert-Butoxycarbonyl)amino)-3-(4-(trifluoromethyl)phenyl)propanoic acid

• MDL： MFCD00792407
• Inchi： 1S/C15H18F3NO4/c1-14(2,3)23-13(22)19-11(12(20)21)8-9-4-6-10(7-5-9)15(16,17)18/h4-7,11H,8H2,1-3H3,(H,19,22)(H,20,21)/t11-/m0/s1
• InChI Key： SMVCCWNHCHCWAZ-NSHDSACASA-N
• SMILES： FC(C1C=CC(=CC=1)C[C@@H](C(=O)O)NC(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 333.11884
• Monoisotopic Mass: 333.119
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6
• XLogP3: 3.4

Experimental Properties

• Density: 1.271
• Melting Point: 118-137 ºC
• Boiling Point: 431.4 ℃ at 760 mmHg
• Flash Point: 214.7°C
• Refractive Index: 1.487
• PSA: 75.63
• LogP: 3.61670
• Specific Rotation: +5.4° (c=1% in MeOH)
• Optical Activity: [α]20/D +5.4±0.7°, c = 1% in methanol

(S)-2-((Tert-Butoxycarbonyl)amino)-3-(4-(trifluoromethyl)phenyl)propanoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazardous Material Identification：
• Storage Condition：Store long-term at 2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-2-((Tert-Butoxycarbonyl)amino)-3-(4-(trifluoromethyl)phenyl)propanoic acid

(S)-2-((Tert-Butoxycarbonyl)amino)-3-(4-(trifluoromethyl)phenyl)propanoic Acid: A Comprehensive Overview

The compound with CAS No. 114873-07-3, known as (S)-2-((tert-butoxycarbonyl)amino)-3-(4-(trifluoromethyl)phenyl)propanoic acid, is a highly specialized organic molecule with significant applications in the fields of pharmaceutical chemistry and organic synthesis. This compound is notable for its chiral center, which is critical in determining its biological activity and selectivity. The molecule consists of a propanoic acid backbone with a tert-butoxycarbonyl (Boc) group attached to the second carbon and a 4-trifluoromethylphenyl group on the third carbon. These substituents play pivotal roles in modulating the physical and chemical properties of the compound.

Recent studies have highlighted the importance of this compound in the development of peptide-based drugs and bioactive molecules. The Boc group, a well-known protecting group in peptide synthesis, ensures stability during synthetic procedures while maintaining the integrity of the amino group. The 4-trifluoromethylphenyl group introduces electronic and steric effects, which are crucial for enhancing the compound's solubility, bioavailability, and interaction with biological targets. These features make it an ideal candidate for use in drug discovery programs targeting various therapeutic areas, including oncology, inflammation, and infectious diseases.

One of the most significant advancements in the synthesis of this compound involves the use of asymmetric induction techniques to achieve high enantiomeric excess (ee). Researchers have employed chiral catalysts and auxiliary reagents to selectively form the (S)-enantiomer, which is often required for specific biological assays. The development of efficient synthetic routes has also been a focus of recent investigations, with methodologies such as microwave-assisted synthesis and continuous flow chemistry being explored to improve yield and reduce reaction time.

The structural versatility of (S)-2-((tert-butoxycarbonyl)amino)-3-(4-(trifluoromethyl)phenyl)propanoic acid makes it a valuable building block in organic synthesis. Its ability to undergo various functional group transformations allows chemists to design complex molecules with tailored properties. For instance, the Boc group can be readily removed under acidic conditions to reveal a free amine, enabling further modifications such as cyclization or conjugation with other moieties. Additionally, the trifluoromethylphenyl group can participate in π-π interactions, making it suitable for constructing heterocyclic frameworks or incorporating into aromatic systems.

From a pharmacological perspective, this compound has shown promise as a precursor for peptide-based therapeutics. Its chiral center ensures that it can interact specifically with biological receptors, potentially leading to high-affinity binding and selective biological effects. Recent research has demonstrated its utility in designing inhibitors for proteolytic enzymes, where precise stereochemistry is essential for achieving desired enzymatic activity modulation.

In terms of analytical characterization, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the structure and purity of this compound. High-resolution mass spectrometry (HRMS) has provided accurate molecular weight measurements, while enantioselective chromatography has enabled precise determination of enantiomeric composition. These analytical advancements have significantly enhanced our ability to study and optimize this compound for various applications.

Looking ahead, the continued exploration of (S)-2-((tert-butoxycarbonyl)amino)-3-(4-(trifluoromethyl)phenyl)propanoic acid is expected to yield further insights into its potential as a drug candidate or synthetic intermediate. Ongoing research focuses on improving its scalability for industrial production while maintaining its stereochemical integrity. Additionally, efforts are being made to explore its pharmacokinetic profile and toxicity in preclinical models, paving the way for future clinical evaluations.

In conclusion, (S)-2-((tert-butoxycarbonyl)amino)-3-(4-(trifluoromethyl)phenyl)propanoic acid stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, combined with cutting-edge synthetic methodologies and analytical techniques, positions it as a key player in advancing drug discovery and chemical innovation.